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Compound of Interest

Compound Name: GSK-1004723

Cat. No.: B1672344 Get Quote

Application Notes and Protocols for GSK-
1004723
For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-1004723 is a potent and selective dual antagonist of the histamine H1 and H3 receptors.

This document provides detailed application notes and protocols for the solubilization and use

of GSK-1004723 in typical research settings. The provided information is intended to guide

researchers in designing and executing experiments involving this compound.

Physicochemical Properties
Property Value

Molecular Formula C₃₉H₄₉ClN₄O₂

Molecular Weight 641.29 g/mol

Appearance Solid powder

Solubility Data
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Quantitative solubility data for GSK-1004723 in common laboratory solvents is not readily

available in public literature. However, based on the common practices for small molecule

inhibitors with similar characteristics, the following guidelines are provided. It is strongly

recommended to perform small-scale solubility tests before preparing larger stock solutions.

Solvent Solubility Remarks

DMSO (Dimethyl Sulfoxide) Soluble (expected)

Commonly used for preparing

high-concentration stock

solutions.

Ethanol Sparingly Soluble (expected) May be used as a co-solvent.

Water Insoluble (expected)
Not recommended for initial

stock solution preparation.

PBS (Phosphate-Buffered

Saline)
Insoluble (expected)

Final working solutions in

aqueous buffers should

contain a low percentage of

the initial organic solvent (e.g.,

DMSO).

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK-1004723 in DMSO.

Materials:

GSK-1004723 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes

Procedure:

Weighing the Compound: Accurately weigh a specific amount of GSK-1004723 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 6.41 mg of GSK-1004723.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

GSK-1004723 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. Gentle warming in a

water bath (not exceeding 37°C) can be used if the compound does not dissolve readily.

Visually inspect the solution to ensure there are no undissolved particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the preparation of a working solution from the 10 mM DMSO stock for

use in cell-based assays.

Materials:

10 mM GSK-1004723 in DMSO (from Protocol 4.1)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM GSK-1004723 stock

solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in the cell culture medium to

achieve the desired final concentrations for your experiment. It is crucial to ensure that the
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final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically

below 0.5%.

Example Dilution: To prepare a 10 µM working solution, you can perform a 1:1000 dilution of

the 10 mM stock solution into the cell culture medium. For instance, add 1 µL of the 10 mM

stock solution to 999 µL of cell culture medium.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of GSK-1004723 used in the experiment.

Immediate Use: It is recommended to prepare the working solutions fresh for each

experiment and use them immediately.

Signaling Pathways
GSK-1004723 acts as an antagonist at both the histamine H1 and H3 receptors, thereby

inhibiting their downstream signaling pathways.
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Caption: Histamine H1 Receptor Signaling Pathway Antagonism by GSK-1004723.
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Caption: Histamine H3 Receptor Signaling Pathway Antagonism by GSK-1004723.

Experimental Workflow
The following diagram illustrates a general workflow for an in vitro experiment using GSK-
1004723.
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Caption: General experimental workflow for in vitro studies with GSK-1004723.

To cite this document: BenchChem. [GSK-1004723 solubility in DMSO and other solvents].
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[https://www.benchchem.com/product/b1672344#gsk-1004723-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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